Cas no 65274-58-0 (3-[4-(2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethyl)piperazin-1-yl]propan-1-ol)

• Product Name: 3-[4-(2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethyl)piperazin-1-yl]propan-1-ol
• CAS No: 65274-58-0
• MF: C₂₀H₃₁F₃N₄O
• MW: 400.481555223465
• CID: 1684665
• PubChem ID: 3049826
• Update Time: 2025-04-21

3-[4-(2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethyl)piperazin-1-yl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethyl)piperazin-1-yl]propan-1-ol
• 3-[4-[2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]ethyl]piperazin-1-yl]propan-1-ol
• 4-(2-(4-(3-(Trifluoromethyl)phenyl)-1-piperazinyl)ethyl)-1-piperazinepropanol
• 1-Piperazinepropanol, 4-(2-(4-(3-(trifluoromethyl)phenyl)-1-piperazinyl)ethyl)-
• ((m-Trifluoromethylphenyl)-4 piperazinyl-1)-1 ((hydroxy-3 propyl)-4 piperazinyl)-2 ethane
• DTXSID50215602
• 65274-58-0

• Inchi： 1S/C20H31F3N4O/c21-20(22,23)18-3-1-4-19(17-18)27-14-12-26(13-15-27)11-10-25-8-6-24(7-9-25)5-2-16-28/h1,3-4,17,28H,2,5-16H2
• InChI Key： AFJNBUOQDJATHY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1CCN(CC1)CCN1CCN(CCCO)CC1)(F)F

Computed Properties

• Exact Mass: 400.24523
• Monoisotopic Mass: 400.24499611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• PSA: 33.19